Cas no 2227778-76-7 (rac-(1R,2S)-2-(cyclobutylmethyl)-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(cyclobutylmethyl)-1-methylcyclohexan-1-ol
• CAS No: 2227778-76-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5569392
• PubChem ID: 165594094
• Update Time: 2025-07-14

rac-(1R,2S)-2-(cyclobutylmethyl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626436
• 2227778-76-7
• rac-(1R,2S)-2-(cyclobutylmethyl)-1-methylcyclohexan-1-ol

• Inchi： 1S/C12H22O/c1-12(13)8-3-2-7-11(12)9-10-5-4-6-10/h10-11,13H,2-9H2,1H3/t11-,12+/m0/s1
• InChI Key： HOTBCTRTPQIYLO-NWDGAFQWSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1CC1CCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(cyclobutylmethyl)-1-methylcyclohexan-1-ol

Racemic (1R,2S)-2-(Cyclobutylmethyl)-1-Methylcyclohexan-1-Ol: A Comprehensive Overview

Racemic (1R,2S)-2-(Cyclobutylmethyl)-1-Methylcyclohexan-1-Ol, also known by its CAS Registry Number 2227778-76-7, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its versatile properties and potential uses in drug development and material science.

The molecular structure of (1R,2S)-2-(Cyclobutylmethyl)-1-Methylcyclohexan-1-Ol consists of a cyclohexane ring with two substituents: a cyclobutylmethyl group at the 2-position and a methyl group at the 1-position, along with a hydroxyl group at the same 1-position. The stereochemistry of the compound is defined by the configuration of the two chiral centers at positions 1 and 2, which are in the R and S configurations, respectively.

Recent studies have highlighted the importance of chiral compounds like (1R,2S)-Cyclobutylmethylcyclohexanol in asymmetric synthesis and enantioselective catalysis. Researchers have explored the use of this compound as a building block for constructing more complex molecules with specific stereochemical requirements. Its rigid cyclobutane ring system provides unique steric and electronic properties that make it an attractive candidate for various synthetic transformations.

In terms of physical properties, CAS No: 2227778-76-7 exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions.

The synthesis of (1R,2S)-Cyclobutylmethylcyclohexanol involves a multi-step process that typically includes ring-opening reactions of epoxides or other cyclic ethers followed by stereoselective reductions or oxidations to establish the desired stereochemistry. Recent advancements in catalytic asymmetric hydrogenation have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale.

In pharmacology, this compound has shown potential as a lead molecule for developing novel drugs targeting specific biological pathways. Its ability to form hydrogen bonds due to the hydroxyl group makes it an interesting candidate for drug design, particularly in areas such as enzyme inhibition and receptor binding studies.

Moreover, recent research has focused on the biodegradation and environmental impact of CAS No: 2227778-76-7. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, Racemic (1R,2S)-Cyclobutylmethylcyclohexanol is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemical properties, and favorable physical characteristics make it an invaluable tool in modern chemical research and development.